Cas no 72409-43-9 (Guanosine, N-benzoyl-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: Guanosine, N-benzoyl-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 72409-43-9
• MF: C₂₃H₃₁N₅O₆Si
• MW: 501.607646226883
• CID: 544007
• PubChem ID: 136229960
• Update Time: 2025-04-19

Guanosine, N-benzoyl-2'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• Guanosine, N-benzoyl-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• N-[9-[(2R,3R,4R,5R)-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3H-purin-2-yl]benzamide
• DTXSID30573212
• N-(9-((2R,3R,4R,5R)-3-((tert-Butyldimethylsilyl)oxy)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)benzamide
• 72409-43-9
• N-Benzoyl-2'-O-[tert-butyl(dimethyl)silyl]guanosine
• N2-Benzoyl-2'-O-(tert-butyldimethylsilyl)guanosin

• Inchi： 1S/C23H31N5O6Si/c1-23(2,3)35(4,5)34-17-16(30)14(11-29)33-21(17)28-12-24-15-18(28)25-22(27-20(15)32)26-19(31)13-9-7-6-8-10-13/h6-10,12,14,16-17,21,29-30H,11H2,1-5H3,(H2,25,26,27,31,32)/t14-,16-,17-,21-/m1/s1
• InChI Key： OUGGECUWZOKVIQ-VGKBRBPRSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C=NC3C(NC(NC(C4C=CC=CC=4)=O)=NC2=3)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 501.20453
• Monoisotopic Mass: 501.20436026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147.3
• LogP: 2.80920